(1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid
Overview
Description
(1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid, also known as 3-fluorobenzoylcyclopentane-1-carboxylic acid or FBPCA, is an organic compound with a wide range of applications in scientific research. It is a white, odorless, crystalline solid with a melting point of 101-103 °C. FBPCA is used in the synthesis of various compounds, including pharmaceuticals, agrochemicals, and materials. It is also used in the synthesis of biologically active compounds, such as peptides and proteins. FBPCA has a wide range of applications in scientific research, including in the fields of biochemistry, pharmacology, and materials science.
Scientific Research Applications
FBPCA has a wide range of applications in scientific research. It has been used in the synthesis of pharmaceuticals, agrochemicals, and materials. It has also been used in the synthesis of biologically active compounds, such as peptides and proteins. FBPCA has been used in the synthesis of various compounds, including peptides, proteins, and other bioactive molecules. It has also been used in the synthesis of materials for use in drug delivery systems. FBPCA has also been used in the synthesis of materials for use in biomedical applications, such as tissue engineering and regenerative medicine.
Mechanism of Action
FBPCA acts as an acid catalyst in the synthesis of various compounds. It acts as a proton donor, donating a proton to the reactant molecules. This protonation helps to activate the reactant molecules, making them more reactive and allowing them to react more quickly and efficiently. FBPCA also acts as a Lewis acid, which helps to stabilize the transition state of the reaction. This helps to increase the rate of the reaction and also helps to increase the yield of the desired product.
Biochemical and Physiological Effects
FBPCA has a wide range of biochemical and physiological effects. It has been shown to be an effective inhibitor of the enzyme cyclooxygenase, which is involved in the production of pro-inflammatory mediators. FBPCA has also been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. In addition, FBPCA has been shown to have anti-cancer activity, and it has been shown to inhibit the growth of cancer cells. FBPCA has also been shown to have anti-fungal activity, and it has been shown to inhibit the growth of fungal cells.
Advantages and Limitations for Lab Experiments
FBPCA has several advantages for use in laboratory experiments. It is a relatively inexpensive compound and is easily synthesized. FBPCA is also relatively stable and has a long shelf life. In addition, it is a non-toxic compound and is not a hazardous material.
However, there are some limitations to using FBPCA in laboratory experiments. It is a relatively reactive compound, and it may react with other compounds in the reaction mixture. In addition, it is a relatively low-yield compound, and the yield of the desired product may be low.
Future Directions
FBPCA has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential direction is the use of FBPCA in the synthesis of novel compounds for use in drug delivery systems. Another potential direction is the use of FBPCA in the synthesis of materials for use in tissue engineering and regenerative medicine. Additionally, FBPCA could be used in the synthesis of compounds for use in agrochemicals and materials science. Finally, FBPCA could be used in the synthesis of compounds for use in biochemistry, pharmacology, and other areas of scientific research.
Synthesis Methods
FBPCA can be synthesized by several methods. One method involves the reaction of (1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acidoic acid and cyclopentanecarboxylic acid in the presence of an acid catalyst, such as sulfuric acid. The reaction is conducted at a temperature of 120-130 °C for a period of 4-6 hours. The reaction yields a crude product that is purified by recrystallization from a suitable solvent, such as ethyl acetate. Another method involves the reaction of (1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acidoic anhydride and cyclopentanecarboxylic acid in the presence of an acid catalyst, such as sulfuric acid. The reaction is conducted at a temperature of 120-130 °C for a period of 4-6 hours. The reaction yields a crude product that is purified by recrystallization from a suitable solvent, such as ethyl acetate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid involves the introduction of a fluorine atom onto a benzene ring, followed by a Friedel-Crafts acylation reaction to attach the benzoyl group to a cyclopentane ring, and finally, a carboxylation reaction to introduce the carboxylic acid group.", "Starting Materials": [ "Cyclopentadiene", "3-Fluorobenzoyl chloride", "Aluminum chloride", "Acetic anhydride", "Sodium bicarbonate", "Sodium hydroxide", "Carbon dioxide" ], "Reaction": [ "Step 1: Cyclopentadiene is reacted with acetic anhydride and a catalytic amount of sulfuric acid to form cyclopentanone.", "Step 2: 3-Fluorobenzoyl chloride is reacted with aluminum chloride to form the corresponding acyl aluminum chloride intermediate.", "Step 3: The acyl aluminum chloride intermediate is then reacted with cyclopentanone in the presence of aluminum chloride to form the desired product, (1S,2S)-2-(3-fluorobenzoyl)cyclopentanone.", "Step 4: The cyclopentanone product is then hydrolyzed with sodium bicarbonate and water to form the corresponding carboxylic acid intermediate.", "Step 5: The carboxylic acid intermediate is then decarboxylated with sodium hydroxide and carbon dioxide to form the final product, (1S,2S)-2-(3-fluorobenzoyl)cyclopentane-1-carboxylic acid." ] } | |
CAS RN |
2613299-06-0 |
Molecular Formula |
C13H13FO3 |
Molecular Weight |
236.2 |
Purity |
95 |
Origin of Product |
United States |
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